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Compound of Interest

3(S)-Hydroxy-4-methyl-pentanoyl-
CoA

Cat. No.: B15548023

Compound Name:

Technical Guide: 3(S)-Hydroxy-4-methyl-
pentanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3(S)-Hydroxy-4-methyl-
pentanoyl-CoA, including its chemical identifiers, physicochemical properties, and its general
role in metabolic pathways. Due to the limited availability of specific experimental data for this
exact molecule, this guide also incorporates information on the broader class of 3-hydroxyacyl-
CoAs to provide relevant context for research and development.

Chemical Identifiers and Physicochemical
Properties

While a specific CAS Registry Number for 3(S)-Hydroxy-4-methyl-pentanoyl-CoA is not
readily available in public databases, it is cataloged with other unique identifiers.[1] Its key
identifiers and computed physicochemical properties are summarized below.

Table 1: Identifiers for 3(S)-Hydroxy-4-methyl-pentanoyl-
CoA
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Identifier Type Identifier Source
PubChem CID 131769841 PubChem|[2]
Human Metabolome
HMDB ID HMDBO0060135
Database[3]
S-[2-[3-[[(25)-4-
[[[(2S,3S,4R,5S)-5-(6-
aminopurin-9-yl)-4-hydroxy-3-
phosphonooxyoxolan-2-
ylJmethoxy-
hydroxyphosphoryl]oxy-
IUPAC Name Y yphosphoryljoxy PubChem[2]

hydroxyphosphoryljoxy-2-
hydroxy-3,3-
dimethylbutanoyl]lamino]propa
noylamino]ethyl] (3R)-3-
hydroxy-4-

methylpentanethioate

Table 2: Computed Physicochemical Properties of 3(S)-
Hydroxy-4-methyl-pentanoyl-CoA
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Property Value Source
Molecular Formula C27H46N7018P3S PubChem|[2]
Molecular Weight 881.7 g/mol PubChem|[2]
Monoisotopic Mass 881.18328981 Da PubChem|[2]
XLogP3-AA -5 PubChem|[2]
Hydrogen Bond Donor Count 10 PubChem|[2]
Hydrogen Bond Acceptor

Count 21 PubChem[2]
Rotatable Bond Count 24 PubChem|[2]
Exact Mass 881.18328981 Da PubChem][2]
Topological Polar Surface Area 409 A2 PubChem|[2]
Heavy Atom Count 56 PubChem|[2]
Complexity 1500 PubChem|[2]

Metabolic Significance and Signaling Pathways

3(S)-Hydroxy-4-methyl-pentanoyl-CoA belongs to the class of (S)-3-hydroxyacyl-CoAs.[3]
This class of molecules are critical intermediates in various metabolic pathways. The enzyme
3-hydroxyacyl-CoA dehydrogenase plays a crucial role in the metabolism of these compounds.

[4]
(S)-3-hydroxyacyl-CoAs are key intermediates in:

o Fatty Acid Beta-Oxidation: This is a major pathway for energy production from fatty acids. 3-
hydroxyacyl-CoA dehydrogenase catalyzes the third step of this cycle, oxidizing L-3-
hydroxyacyl-CoA to 3-ketoacyl-CoA.[4][5]

e Branched-Chain Amino Acid Degradation: The catabolism of valine, leucine, and isoleucine
involves 3-hydroxyacyl-CoA intermediates.[4]
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o Other Metabolic Pathways: This class of molecules also participates in lysine degradation,
tryptophan metabolism, and butanoate metabolism, among others.[4]

Deficiencies in enzymes that metabolize 3-hydroxyacyl-CoAs, such as short-chain 3-
hydroxyacyl-CoA dehydrogenase (SCHAD), can lead to metabolic disorders.[6][7]

Diagram 1: General Role of (S)-3-Hydroxyacyl-CoAs in
Metabolism

General Metabolic Role of (S)-3-Hydroxyacyl-CoAs
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Caption: General overview of the role of (S)-3-Hydroxyacyl-CoAs in metabolic pathways.

Experimental Protocols

Specific, detailed experimental protocols for the chemical or enzymatic synthesis of 3(S)-
Hydroxy-4-methyl-pentanoyl-CoA are not readily available in the surveyed literature.
However, a general enzymatic approach for the synthesis of related 3-hydroxyacyl-CoAs
involved in branched-chain amino acid catabolism has been described.[1] This methodology
can serve as a foundational protocol for researchers aiming to synthesize similar molecules.

General Enzymatic Synthesis of 3-Hydroxyacyl-CoAs

This protocol involves a two-step enzymatic reaction:

o COA Ligation: The corresponding 2,3-enoyl free acid is first linked to Coenzyme A. This
reaction can be catalyzed by a CoA transferase, such as glutaconate coenzyme A-

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://en.wikipedia.org/wiki/3-hydroxyacyl-CoA_dehydrogenase
https://pmc.ncbi.nlm.nih.gov/articles/PMC3322157/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3359510/
https://www.benchchem.com/product/b15548023?utm_src=pdf-body-img
https://www.benchchem.com/product/b15548023?utm_src=pdf-body
https://www.benchchem.com/product/b15548023?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/40714655/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548023?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

transferase (GctAB), which is active towards short-chain acids.[1]

o Hydration: The resulting 2,3-enoyl-acyl-CoA is then hydrated to produce the 3-hydroxyacyl-
CoA. This step is catalyzed by an enoyl-CoA hydratase, for instance, the human short-chain
enoyl-CoA hydratase (ECHS1).[1]

This method has been successfully used to synthesize compounds like 3-hydroxyisovaleryl-
CoA, 3-hydroxyisobutyryl-CoA, and 2-methyl-3-hydroxybutyryl-CoA.[1]

Diagram 2: General Experimental Workflow for
Enzymatic Synthesis
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Caption: A simplified workflow for the two-step enzymatic synthesis of 3-hydroxyacyl-CoAs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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